Cas no 1359087-03-8 (N-(3,4-dichlorophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine)

• Product Name: N-(3,4-dichlorophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine
• CAS No: 1359087-03-8
• MF: C₂₀H₁₆Cl₂FN₃O₂
• MW: 420.264346122742
• CID: 5399721
• Update Time: 2025-05-26

N-(3,4-dichlorophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(3,4-dichloroanilino)-6-fluoroquinolin-3-yl]-morpholin-4-ylmethanone
• N-(3,4-dichlorophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine

• Inchi： 1S/C20H16Cl2FN3O2/c21-16-3-2-13(10-17(16)22)25-19-14-9-12(23)1-4-18(14)24-11-15(19)20(27)26-5-7-28-8-6-26/h1-4,9-11H,5-8H2,(H,24,25)
• InChI Key： AGEPPLZHVKOVGE-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(Cl)C(Cl)=C2)C2C(N=C1)=CC=C(F)C=2)(N1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on N-(3,4-dichlorophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine

N-(3,4-dichlorophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine (CAS No. 1359087-03-8): A Comprehensive Overview

N-(3,4-dichlorophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine (CAS No. 1359087-03-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number for brevity, belongs to a class of quinoline derivatives that have been extensively studied for their diverse biological activities. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research developments surrounding this compound.

Chemical Structure and Synthesis

The chemical structure of N-(3,4-dichlorophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine is characterized by a quinoline core with specific functional groups attached. The quinoline ring is a heterocyclic aromatic compound consisting of a benzene ring fused to a pyridine ring. The presence of the 6-fluoro substituent and the morpholine-4-carbonyl group at the 3-position imparts unique chemical and biological properties to this molecule. The 3,4-dichlorophenyl group at the 4-position further enhances its pharmacological profile.

The synthesis of N-(3,4-dichlorophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine typically involves several steps. One common approach is to start with a suitable quinoline derivative and introduce the necessary functional groups through selective reactions. For instance, the 6-fluoro substitution can be achieved through fluorination reactions, while the morpholine-4-carbonyl group can be introduced via coupling reactions with morpholine derivatives. The final step often involves the attachment of the 3,4-dichlorophenyl group through an amide bond formation.

Pharmacological Properties

N-(3,4-dichlorophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine has been extensively studied for its potential as an anticancer agent. Recent research has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve multiple pathways, such as inducing apoptosis and inhibiting cell proliferation.

In addition to its anticancer properties, N-(3,4-dichlorophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine has also shown promise in other therapeutic areas. For example, studies have demonstrated its potential as an antiviral agent against certain RNA viruses. The compound's ability to interfere with viral replication and reduce viral load has been attributed to its unique structural features and high binding affinity to specific viral proteins.

Clinical Trials and Research Developments

The potential of N-(3,4-dichlorophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine as a therapeutic agent has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. However, further studies are needed to fully assess its therapeutic potential and optimize dosing regimens.

Recent advancements in computational chemistry and molecular modeling have also contributed to our understanding of this compound's behavior. These tools have helped identify key interactions between the molecule and its biological targets, providing valuable insights into its mechanism of action and guiding the design of more potent analogs.

Conclusion

In conclusion, N-(3,4-dichlorophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine (CAS No. 1359087-03-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and virology. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for advancing medical treatments in the future.